2,3-Dihydro-1,4-benzoxathiin 4,4-dioxide
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Description
2,3-Dihydro-1,4-benzoxathiin 4,4-dioxide is a biologically active heterocyclic compound . It is an important class of oxygen- and sulfur-containing six-membered benzoheterocyclic compounds .
Synthesis Analysis
The synthesis of this compound has been documented in various papers and patents . It was first prepared in 1954 in the reaction of o-mercaptophenol and 1,2-dibromoethane using sodium methoxide as a strong base . Various electrophiles, such as different α-halo Michael acceptors, methyl 4-bromobut-2-enoate, and 4-chlorobut-2-ynoate, and ethyl 2,3-dibromopropionate, had been applied in the synthesis of 2,3-dihydro-1,4-benzoxathiin derivatives .Molecular Structure Analysis
The molecular structure of this compound is complex. It involves the construction of the 1,4-oxathiine ring . The solvent polarity and reagents influence the regioselectivity in the synthesis of 2,3-dihydro-1,4-benzoxathiin derivatives .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are diverse. They include intermolecular cyclizations of o-mercaptophenols, 2-mercaptoethanols, and their equivalents, cyclizations, cycloadditions, ring contractions and expansions, and reduction of 2,3-dihydro-1,4-benzoxathiin 4-oxides .Scientific Research Applications
Synthetic and Pharmacological Potential
2,3-Dihydro-1,4-benzoxathiin 4,4-dioxide serves as a significant building block in synthetic chemistry, noted for its high synthetic and pharmacological potential. The core structure, derived from salicylic acid cyclization, is versatile in chemical transformations, engaging in reactions across its heterocyclic fragment. This compound has seen limited exploration in pharmacology, but existing studies suggest potential anticoagulant, antimicrobial, and antitumor properties, drawing parallels to coumarin derivatives. The scarcity of research over the last two decades underlines a promising opportunity for future experimental chemistry and pharmacology endeavors (Hryhoriv, Lega, & Shemchuk, 2021).
Reactivity in Multicomponent Reactions
Investigations into this compound's reactivity in multicomponent reactions have been pioneering, particularly in constructing condensed 2-amino-4H-pyran derivatives. These studies reveal the compound's nuanced reactivity, influenced by reactant nature, leading to novel synthetic pathways and products. Such work paves the way for the creation of diverse molecular systems, highlighting the unique reactivity of enol nucleophiles within this chemical framework (Grygoriv, Lega, Chernykh, Zaprutko, Gzella, Pawełczyk, & Shemchuk, 2018).
Antimicrobial Activity
The antimicrobial potential of this compound derivatives has been explored, showing promising results against gram-positive strains. This research indicates that the structural analogs of 1,2-benzoxathiin 4,4-dioxide can serve as potent antimicrobial agents, surpassing reference drugs in activity. Such findings underscore the compound's relevance in addressing the challenge of antimicrobial resistance and the need for new effective agents (Grygoriv, Lega, Chernykh, Osolodchenko, & Shemchuk, 2017).
Properties
IUPAC Name |
2,3-dihydro-1,4λ6-benzoxathiine 4,4-dioxide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3S/c9-12(10)6-5-11-7-3-1-2-4-8(7)12/h1-4H,5-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVOIEXYRCRGOQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)C2=CC=CC=C2O1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34257-54-0 |
Source
|
Record name | 2,3-dihydro-1,4lambda6-benzoxathiine-4,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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